Cas no 5445-57-8 (1,3-Dioxane,2-(9-decen-1-yl)-4-methyl-)

• Product Name: 1,3-Dioxane,2-(9-decen-1-yl)-4-methyl-
• CAS No: 5445-57-8
• MF: C₁₅H₂₈O₂
• MW: 240.381625175476
• CID: 387214
• PubChem ID: 228918
• Update Time: 2025-04-19

1,3-Dioxane,2-(9-decen-1-yl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane,2-(9-decen-1-yl)-4-methyl-
• 2-dec-9-enyl-4-methyl-1,3-dioxane
• NSC-22101
• NSC22101
• DTXSID30281603
• 5445-57-8

• Inchi： 1S/C15H28O2/c1-3-4-5-6-7-8-9-10-11-15-16-13-12-14(2)17-15/h3,14-15H,1,4-13H2,2H3
• InChI Key： UCCCJFUKJUIYAE-UHFFFAOYSA-N
• SMILES： O1C(C)CCOC1CCCCCCCCC=C

Computed Properties

• Exact Mass: 240.20904
• Monoisotopic Mass: 240.20893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 9
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• XLogP3: 5.2

Experimental Properties

• Density: 0.879
• Boiling Point: 279.1°Cat760mmHg
• Flash Point: 111.6°C
• Refractive Index: 1.443
• PSA: 18.46
• LogP: 4.44470